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Compound of Interest

5-Methyl-3-phenylisoxazole-4-
Compound Name:
carboxaldehyde

Cat. No.: B1305841

An In-Depth Technical Guide to 5-Methyl-3-
phenylisoxazole-4-carboxaldehyde
Introduction

5-Methyl-3-phenylisoxazole-4-carboxaldehyde is a heterocyclic aldehyde that has garnered
significant attention within the scientific community. Its unique molecular architecture, featuring
a substituted isoxazole ring, positions it as a highly valuable and versatile intermediate in
synthetic organic chemistry. The isoxazole moiety is a prominent scaffold in numerous
biologically active compounds, and the presence of both an aldehyde and a phenyl group
allows for a wide array of chemical transformations. This guide provides an in-depth
examination of its chemical properties, a plausible synthetic pathway, and its critical
applications in drug discovery and materials science, tailored for researchers and development
professionals. The compound serves as a crucial building block for creating more complex
molecular structures, particularly in the development of novel pharmaceuticals and
agrochemicals.[1]

Chemical Identity and Physicochemical Properties

The fundamental characteristics of 5-Methyl-3-phenylisoxazole-4-carboxaldehyde are
summarized below. A precise understanding of these properties is essential for its handling,
storage, and application in experimental settings.
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Property Value Source

Molecular Formula C11HoNO:2 [1112]

Molecular Weight 187.19 g/mol [2]
5-methyl-3-phenylisoxazole-4-

IUPAC Name [2]
carbaldehyde

CAS Number 87967-95-1 [1]
White to off-white crystalline

Appearance [1]
powder

Melting Point 48-55 °C [1]

Purity = 98% (HPLC) [1]

Storage Store at 0-8 °C [1]

Synthesis and Mechanistic Considerations

The synthesis of 5-Methyl-3-phenylisoxazole-4-carboxaldehyde typically involves a multi-
step process that leverages classic heterocyclic chemistry principles. A highly effective and
common method is the Vilsmeier-Haack reaction, which introduces a formyl group (aldehyde)
onto an activated aromatic or heteroaromatic ring.

The logical starting point for this synthesis is the precursor 5-methyl-3-phenylisoxazole. This
precursor can be synthesized through the condensation of benzaldehyde oxime with an
acetoacetate derivative, followed by cyclization. Once the isoxazole ring is formed, it can be
subjected to formylation. The Vilsmeier-Haack reagent, a complex of dimethylformamide (DMF)
and phosphorus oxychloride (POCIs), acts as an electrophile that attacks the electron-rich C4
position of the isoxazole ring. The choice of this specific reaction is predicated on its high
efficiency and regioselectivity for formylating heterocyclic systems.
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Step 1: Isoxazole Ring Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of 5-Methyl-3-
phenylisoxazole-4-carboxaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305841#molecular-weight-and-formula-of-5-methyl-
3-phenylisoxazole-4-carboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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